Cas no 1509458-75-6 (2-(3,5-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 1509458-75-6
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6189321
• PubChem ID: 83723753
• Update Time: 2025-06-22

2-(3,5-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)-3-methylbutanoic acid
• EN300-1966538
• 1509458-75-6

• Inchi： 1S/C11H12Cl2O2/c1-6(2)10(11(14)15)7-3-8(12)5-9(13)4-7/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： MHCRODJUTQGDQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)O)C(C)C)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,5-dichlorophenyl)-3-methylbutanoic acid

Professional Introduction to 2-(3,5-dichlorophenyl)-3-methylbutanoic Acid (CAS No. 1509458-75-6)

2-(3,5-dichlorophenyl)-3-methylbutanoic acid, identified by its CAS number 1509458-75-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of a phenyl ring substituted with chlorine atoms at the 3 and 5 positions, combined with a butanoic acid moiety, has garnered attention for its potential applications in various scientific domains.

The molecular structure of 2-(3,5-dichlorophenyl)-3-methylbutanoic acid contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of chlorine atoms enhances its reactivity, allowing for diverse functionalization strategies that can be exploited in the development of novel molecules. This characteristic has positioned the compound as a key player in the synthesis of pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. The combination of a phenyl ring with electron-withdrawing chlorine substituents and a butanoic acid side chain creates a molecular scaffold that can interact with biological targets in complex ways. Preliminary studies have suggested that derivatives of this compound may exhibit promising activities in modulating certain biological pathways.

One of the most intriguing aspects of 2-(3,5-dichlorophenyl)-3-methylbutanoic acid is its potential role as a precursor in the synthesis of more complex molecules. Researchers have been investigating its utility in constructing heterocyclic compounds, which are known for their diverse biological activities. The chlorine atoms on the phenyl ring provide excellent handles for further functionalization, enabling the creation of molecules with tailored properties.

The pharmaceutical industry has shown particular interest in this compound due to its structural features. The butanoic acid moiety is commonly found in bioactive molecules, and its presence suggests that derivatives of this compound may have therapeutic potential. For instance, studies have hinted at possible applications in anti-inflammatory and analgesic therapies. The chlorine substituents could enhance binding affinity to biological targets, making it an attractive candidate for drug development.

Moreover, the agrochemical sector has also begun to explore the use of 2-(3,5-dichlorophenyl)-3-methylbutanoic acid as a building block for novel pesticides and herbicides. The structural complexity and reactivity of this compound make it a versatile starting material for synthesizing molecules that can interact with biological systems in specific ways. This has opened up new avenues for developing more effective and environmentally friendly agricultural solutions.

The synthesis of 2-(3,5-dichlorophenyl)-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These improvements have not only reduced costs but also made it more accessible for researchers to explore its potential applications.

In conclusion, 2-(3,5-dichlorophenyl)-3-methylbutanoic acid (CAS No. 1509458-75-6) is a multifaceted compound with significant implications in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with potential therapeutic and agricultural applications. As research continues to uncover new possibilities for this compound, its importance in the chemical and life sciences is likely to grow even further.